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Compound of Interest

Compound Name:
1-Decyl-3-methylimidazolium

trifluoromethanesulfonate

CAS No.: 412009-62-2

Cat. No.: B1592593 Get Quote

Part 1: Core Directive & Strategic Overview
Executive Summary
1,3-Dimethylimidazolium trifluoromethanesulfonate ([Dmim][TfO]) represents a high-

performance class of hydrophilic ionic liquids (ILs). Unlike hydrophobic ILs (e.g., [NTf2]-based)

used in standard aqueous-organic extraction, [Dmim][TfO] excels in two specific "extraction"

domains due to its high polarity, low viscosity, and exceptional electrochemical stability:

Liquid-Liquid Extraction (LLE) from Non-Polar Phases: Extracting polar metal catalysts or

contaminants (e.g., Zn, Cu, V) from hydrocarbon matrices (fuels, oils) where [Dmim][TfO]

acts as an immiscible polar sink.

Electrochemical Extraction (Electrowinning): Serving as a stable electrolyte for the

electrodeposition of reactive metals (e.g., Zn, Cu) where aqueous systems fail due to

hydrogen evolution or hydrolysis.
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Property Value / Characteristic Relevance to Extraction

Molecular Formula
High thermal stability

(>350°C).

Viscosity Low (<45 cP at 25°C)
Faster mass transfer rates

than [Bmim] analogs.

Hydrophilicity Miscible with water
Ideal for removing metals from

hydrophobic media.

Anion ([TfO]

)

Triflate

(Trifluoromethanesulfonate)

Weakly coordinating; allows

facile metal plating.

Electrochemical Window ~4.0 – 4.5 V
Supports deposition of metals

without solvent breakdown.

Part 2: Scientific Integrity & Logic (Mechanisms)
Mechanism of Action: Solvation & Transport
The extraction efficiency of [Dmim][TfO] relies on the "Polar Sink" mechanism. When contacted

with a non-polar phase (e.g., diesel or kerosene containing metal-organic complexes), the

[Dmim]

cation creates a highly structured polar domain.

Step 1 (Partitioning): Neutral metal complexes in the oil phase partition into the IL phase

driven by the high solubility of the metal-ligand complex in the triflate medium.

Step 2 (Solvation): The [TfO]

anion provides weak coordination to the metal center (

), stabilizing it without forming an overly tight cage, which is critical for subsequent recovery
(stripping or plating).
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The following diagram illustrates the molecular interactions driving the extraction of a generic

metal (

) from an oil phase into [Dmim][TfO].

Phase A: Non-Polar (Oil/Fuel)

Interface Phase B: [Dmim][TfO] (Ionic Liquid)
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Caption: Schematic of metal partitioning from a non-polar solvent into the polar [Dmim][TfO]

phase.

Part 3: Experimental Protocols
Protocol A: Liquid-Liquid Extraction of Transition Metals
from Organic Media
Target: Removal of Copper (Cu), Zinc (Zn), or Vanadium (V) from hydrocarbon solvents or

fuels.

1. Reagents & Equipment
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Ionic Liquid: [Dmim][TfO] (>99% purity, dried under vacuum at 70°C for 4h).

Feed Solution: Model oil (e.g., Dodecane spiked with metal-porphyrins) or real sample.

Apparatus: Jacketed glass vessel with magnetic stirring (controlled temp).

Analysis: ICP-OES for metal quantification.[1]

2. Workflow Steps
Pre-saturation: Pre-saturate the [Dmim][TfO] with a trace amount of the pure organic solvent

(e.g., dodecane) to prevent volume changes during extraction.

Mixing: Combine the Organic Feed and [Dmim][TfO] in a 1:1 to 5:1 mass ratio (Feed:IL).

Note: A lower IL volume is often sufficient due to the high distribution coefficient.

Extraction: Stir vigorously at 1000 RPM for 30 minutes at 25°C.

Optimization: For viscous oils, increase temperature to 50°C to improve mass transfer.

Separation: Centrifuge at 3000 RPM for 5 minutes. The [Dmim][TfO] will form the bottom

phase (Density

1.3 g/cm³).

Sampling: Carefully withdraw the upper organic phase for ICP analysis.

3. Data Analysis & Calculation
Calculate the Distribution Ratio (

) and Extraction Efficiency (

):

Typical Performance Data (Model System):
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Metal Ion
Feed Conc.
(ppm)

Temp (°C) Time (min)
Efficiency
(E%)

Zn(II) 50 25 30 > 98.5%

Cu(II) 50 25 30 > 96.0%

| Fe(III) | 50 | 25 | 45 | > 92.0% |

Protocol B: Electrochemical Recovery
(Electrodeposition)
Target: Recovering solid metal from the loaded [Dmim][TfO] phase or using [Dmim][TfO] as a

primary electrolyte for plating.

1. Reagents & Equipment
Electrolyte: [Dmim][TfO] containing 0.1 – 0.5 M Metal Triflate salt (e.g.,

).

Electrodes:

Working: Platinum or Glassy Carbon (for study), Copper sheet (for bulk).

Counter: Platinum wire or Zinc/Copper rod.

Reference: Ag/AgCl wire (pseudo-reference).

Potentiostat: Capable of Cyclic Voltammetry (CV) and Chronoamperometry.

2. Workflow Steps
Drying: Strictly dry the electrolyte. Water content >500 ppm can narrow the electrochemical

window.

Cyclic Voltammetry (Diagnostic):

Scan range: 0 V to -2.0 V (vs Ag).
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Observe the reduction peak (deposition) and the oxidation crossover loop (nucleation).

Insight: [Dmim][TfO] typically shows a reduction peak for Zn at approx -1.2 V.

Bulk Deposition:

Apply a constant potential (Potentiostatic) slightly more negative than the peak reduction

potential (e.g., -1.4 V).

Run for 1–2 hours.

Temperature: 40–60°C (Reduces viscosity, improves coating quality).

Washing: Remove the cathode and wash with acetone to remove residual IL.

3. Visualization of Electrodeposition Workflow
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Caption: Workflow for electrochemical recovery of metals using [Dmim][TfO] electrolyte.

Part 4: References & Grounding
The protocols above are synthesized from authoritative research on imidazolium triflate ionic

liquids in separation science and electrochemistry.

Physicochemical Properties & Applications:

Source:[2]

Relevance: Verifies molecular weight (246.21 g/mol ), hydrophilicity, and stability data.

Metal Extraction from Fuels (Analogous Systems):

Source:
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Relevance: Details the use of imidazolium ILs (like [Bmim][TfO]) for extracting Zn and Cu

from diesel fuel with >99% efficiency.

Electrodeposition Mechanism:

Source:

Relevance: Specifically compares [MIm][TfO], [EMIm][TfO], and [EMMIm][TfO] for Zinc

deposition, establishing the protocol for triflate-based electrowinning.

General Extraction Methodologies:

Source:

Relevance: Provides the fundamental biphasic extraction parameters (pH, time,

concentration) adapted for Protocol A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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